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Antho-rwamide II, a neuropeptide with the structure Anthopleura elegantissima.[1][2] As a

member of the RFamide peptide family, it plays a significant role in neuromuscular signaling in

cnidarians. This guide provides a comparative overview of the known biological activities of

Antho-rwamide II across different species, primarily focusing on its effects within the phylum

Cnidaria, as current research on its activity in other phyla is not available.

Invertebrate Activity of Antho-rwamide II
The biological effects of Antho-rwamide II have been exclusively documented in sea

anemones, where it functions as a potent modulator of muscle contraction. Its activity varies

between different muscle types and species, highlighting a degree of functional specificity.

Effects on Muscle Contraction in Sea Anemones
Antho-rwamide II has been demonstrated to induce contractions in the endodermal muscles

of several sea anemone species. Notably, it is often more potent than its structural analog,

Antho-rwamide I (2] In contrast to its excitatory effects on endodermal muscles, Antho-
rwamide II can inhibit spontaneous contractions in the ectodermal tentacle muscles of Actinia

equina.[3] This dual excitatory and inhibitory action suggests a complex regulatory role in

coordinating the movement of these marine invertebrates.[3]
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Species Muscle Type Effect
Threshold
Concentration

Reference

Calliactis

parasitica

Sphincter muscle

(endodermal)
Contraction 10-9 mol l-1

Actinia equina
Tentacle muscle

(ectodermal)

Inhibition of

spontaneous

contractions

~10-6 mol l-1

Protanthea

simplex

Body wall

muscles
Contraction Not specified

Table 1: Comparative Activity of Antho-rwamide II on Sea Anemone Muscles

Cross-Species Comparison with Other
Neuropeptides
While data on Antho-rwamide II is limited to cnidarians, the broader family of RFamide

peptides, to which it belongs, exhibits a wide range of functions across the animal kingdom. In

vertebrates, RFamide-related peptides (RFRPs) are known to be involved in regulating

reproductive functions and other neuroendocrine processes. However, direct comparative

studies of Antho-rwamide II on vertebrate systems are currently lacking.

Signaling Pathway
The precise signaling pathway of Antho-rwamide II has not been fully elucidated. However,

studies on the closely related Antho-rwamide I in sea anemone myoepithelial cells suggest a

mechanism involving the modulation of ion channels. Antho-rwamide I has been shown to

increase an inward Ca2+ current, leading to muscle contraction. It is plausible that Antho-
rwamide II acts through a similar G-protein coupled receptor (GPCR) to modulate calcium

channels and elicit its effects on muscle cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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